Cas no 2229210-26-6 (2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylacetic acid)

• Product Name: 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylacetic acid
• CAS No: 2229210-26-6
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6529542
• PubChem ID: 165627914
• Update Time: 2025-05-25

2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylacetic acid
• 2229210-26-6
• 2-[1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropyl]acetic acid
• EN300-1779796

• Inchi： 1S/C12H16N2O2/c15-10(16)7-12(5-6-12)11-8-3-1-2-4-9(8)13-14-11/h1-7H2,(H,13,14)(H,15,16)
• InChI Key： RBVWRDZXWXTKSW-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C3CCCCC=3NN=2)CC1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Additional information on 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylacetic acid

Introduction to 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylacetic acid (CAS No. 2229210-26-6)

2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229210-26-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural features and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents. The presence of a tetrahydro-1H-indazol-3-yl moiety and a cyclopropylacetic acid backbone suggests a unique combination of pharmacophoric elements that may contribute to its interaction with biological targets.

The tetrahydro-1H-indazol-3-yl group is a well-known pharmacophore in drug discovery, often found in molecules with antidepressant, antipsychotic, and anti-inflammatory properties. This structural motif is derived from indazole, a heterocyclic compound that has been extensively studied for its biological significance. The substitution pattern at the indazole ring, particularly the N-substituted derivative, enhances its binding affinity to various enzymes and receptors. In contrast, the cyclopropylacetic acid moiety introduces rigidity to the molecule, which can improve metabolic stability and binding interactions. The combination of these two structural elements in 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylacetic acid (CAS No. 2229210-26-6) makes it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets more accurately. Studies have shown that the tetrahydro-1H-indazol-3-yl group can modulate the activity of enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are key targets in the treatment of neurological and inflammatory disorders. The cyclopropylacetic acid moiety has also been observed to enhance binding affinity through hydrophobic interactions and hydrogen bonding. These findings suggest that 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylacetic acid (CAS No. 2229210-26-6) may exhibit therapeutic potential in conditions such as depression, anxiety, and chronic inflammation.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments have demonstrated that it exhibits moderate affinity for certain neurotransmitter receptors, including serotonin (5-HT) and dopamine D2 receptors. These interactions are consistent with the known effects of indazole derivatives on central nervous system function. Additionally, preliminary data suggest that 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylacetic acid (CAS No. 2229210-26-6) may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. This is particularly relevant given the increasing recognition of inflammation as a contributing factor in various chronic diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the indazole ring through cyclization reactions and subsequent functionalization at the 3-position with an acetic acid derivative. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity. The synthesis pathway also emphasizes green chemistry principles to minimize waste and environmental impact.

As research progresses, the potential applications of 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-y)cyclopropylacetic acid (CAS No. 2229210-26-6) are likely to expand beyond traditional therapeutic areas. For instance, its structural features make it a suitable candidate for developing kinase inhibitors or other enzyme-targeted drugs. Furthermore, its ability to modulate neurotransmitter activity could open new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's anti-inflammatory properties also warrant investigation in conditions like rheumatoid arthritis and inflammatory bowel disease.

The development of novel drug candidates is often accompanied by rigorous safety testing to assess potential side effects and toxicity profiles. Preliminary toxicology studies on 2 - 1 - (4 , 5 , 6 , 7 - tetrahydro - 1 H - indazol - 3 - yl ) cyclopropylacetic acid (CAS No . 2229210 - 26 - 6 ) have shown promising results in animal models, indicating low systemic toxicity at relevant doses . However , further studies are necessary to fully characterize its safety profile before human clinical trials can be initiated . These studies will also provide valuable insights into its pharmacokinetics , including absorption , distribution , metabolism , excretion , and potential drug-drug interactions .

The integration of artificial intelligence (AI) into drug discovery has significantly accelerated the identification and optimization of lead compounds like 2 - 1 - (4 , 5 , 6 , 7 - tetrahydro - 1 H - indazol - 3 - yl ) cyclopropylacetic acid (CAS No . 2229210 - 26 - 6 ) . AI-driven platforms can predict molecular properties , screen large compound libraries , and design novel synthetic routes with unprecedented efficiency . These technologies are particularly valuable in identifying potential off-target effects or adverse reactions early in the development process . By leveraging AI , researchers can make more informed decisions about which compounds merit further investment in terms of time and resources.

The future prospects for this compound are bright , with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic applications . Collaborative efforts between academic institutions , pharmaceutical companies , and biotechnology firms will be essential in translating laboratory findings into clinical reality . As our understanding of disease biology continues to evolve , so too will our approach to developing innovative treatments like those based on molecules such as 2 - 1 - (4 , 5 , 6 , 7 - tetrahydro - 1 H - indazol - 3 - yl ) cyclopropylacetic acid (CAS No . 2229210 - 26 - 6 ) .